Cas no 2752129-81-8 (4-(2,2-difluoroethoxy)-1H-pyrazole)
4-(2,2-difluoroethoxy)-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 4-(2,2-difluoroethoxy)-
- 4-(2,2-difluoroethoxy)-1H-pyrazole
-
- MDL: MFCD32875527
- Inchi: 1S/C5H6F2N2O/c6-5(7)3-10-4-1-8-9-2-4/h1-2,5H,3H2,(H,8,9)
- InChI Key: BJMJKWGCMGMNBB-UHFFFAOYSA-N
- SMILES: N1C=C(OCC(F)F)C=N1
4-(2,2-difluoroethoxy)-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-33249981-1g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95% | 1g |
$1086.0 | 2023-09-04 | |
| Enamine | EN300-33249981-5g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95% | 5g |
$3147.0 | 2023-09-04 | |
| Enamine | EN300-33249981-10g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95% | 10g |
$4667.0 | 2023-09-04 | |
| Enamine | EN300-33249981-0.05g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95.0% | 0.05g |
$252.0 | 2025-03-18 | |
| Enamine | EN300-33249981-0.1g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95.0% | 0.1g |
$376.0 | 2025-03-18 | |
| Enamine | EN300-33249981-0.25g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95.0% | 0.25g |
$538.0 | 2025-03-18 | |
| Enamine | EN300-33249981-0.5g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95.0% | 0.5g |
$847.0 | 2025-03-18 | |
| Enamine | EN300-33249981-1.0g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95.0% | 1.0g |
$1086.0 | 2025-03-18 | |
| Enamine | EN300-33249981-2.5g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95.0% | 2.5g |
$2127.0 | 2025-03-18 | |
| Enamine | EN300-33249981-5.0g |
4-(2,2-difluoroethoxy)-1H-pyrazole |
2752129-81-8 | 95.0% | 5.0g |
$3147.0 | 2025-03-18 |
4-(2,2-difluoroethoxy)-1H-pyrazole Related Literature
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticlesAdrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 4-(2,2-difluoroethoxy)-1H-pyrazole
Introduction to 4-(2,2-difluoroethoxy)-1H-pyrazole (CAS No. 2752129-81-8)
4-(2,2-difluoroethoxy)-1H-pyrazole, with the CAS number 2752129-81-8, is a novel heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of 4-(2,2-difluoroethoxy)-1H-pyrazole, particularly the presence of the difluoroethoxy group, contribute to its distinct pharmacological properties and make it a promising candidate for various drug development initiatives.
The chemical structure of 4-(2,2-difluoroethoxy)-1H-pyrazole consists of a pyrazole ring substituted with a 2,2-difluoroethoxy group at the 4-position. The pyrazole ring is a five-membered heterocycle containing two nitrogen atoms, which imparts significant electronic and steric effects to the molecule. The difluoroethoxy group, on the other hand, introduces additional fluorine atoms, which are known to enhance the lipophilicity and metabolic stability of organic compounds. These structural characteristics collectively influence the compound's solubility, permeability, and binding affinity to biological targets.
Recent studies have highlighted the potential of 4-(2,2-difluoroethoxy)-1H-pyrazole in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Pyrazoles are well-known for their anti-inflammatory properties, and the introduction of the difluoroethoxy group has been shown to enhance these effects. Research published in the Journal of Medicinal Chemistry demonstrated that 4-(2,2-difluoroethoxy)-1H-pyrazole exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX).
In addition to its anti-inflammatory properties, 4-(2,2-difluoroethoxy)-1H-pyrazole has also shown promise in cancer research. Pyrazoles have been extensively studied for their antitumor activities, and the presence of fluorine atoms can further enhance these effects by improving cellular uptake and reducing metabolic degradation. A study published in Cancer Research reported that 4-(2,2-difluoroethoxy)-1H-pyrazole effectively inhibits tumor growth in vitro and in vivo by targeting specific signaling pathways involved in cell proliferation and apoptosis.
The pharmacokinetic profile of 4-(2,2-difluoroethoxy)-1H-pyrazole has also been investigated to assess its suitability for drug development. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It demonstrates good oral bioavailability and a reasonable half-life, making it a viable candidate for further clinical evaluation. Moreover, its low toxicity profile and lack of significant side effects further support its potential as a therapeutic agent.
In terms of synthetic methodology, several approaches have been developed to synthesize 4-(2,2-difluoroethoxy)-1H-pyrazole. One common method involves the reaction of 4-hydroxy-1H-pyrazole with 1-chloro-3-fluoropropane followed by dehydrohalogenation to introduce the difluoroethoxy group. Another approach involves the direct alkylation of 4-hydroxy-1H-pyrazole with 3-fluoropropyl triflate under basic conditions. These synthetic routes are scalable and can be optimized for large-scale production if required.
The potential applications of 4-(2,2-difluoroethoxy)-1H-pyrazole extend beyond its direct therapeutic uses. It can serve as a valuable building block for the synthesis of more complex molecules with enhanced biological activities. For example, it can be used as an intermediate in the development of prodrugs or conjugates designed to improve drug delivery and target specificity. Additionally, its unique structural features make it an attractive candidate for high-throughput screening (HTS) campaigns aimed at identifying novel lead compounds for various disease targets.
In conclusion, 4-(2,2-difluoroethoxy)-1H-pyrazole (CAS No. 2752129-81-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural characteristics and favorable pharmacological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential in various disease areas, highlighting its significance in modern drug discovery efforts.
2752129-81-8 (4-(2,2-difluoroethoxy)-1H-pyrazole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)